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Neorustmicin C Neorustmicin C
Brand Name: Vulcanchem
CAS No.: 104169-51-9
VCID: VC0217326
InChI: InChI=1S/C20H32O5/c1-7-17-11(2)8-12(3)18(22)13(4)9-16(21)10-14(5)19(23)15(6)20(24)25-17/h8,10-11,13,15,17-19,22-23H,7,9H2,1-6H3/b12-8+,14-10+/t11?,13?,15-,17+,18?,19?/m1/s1
SMILES: CCC1C(C=C(C(C(CC(=O)C=C(C(C(C(=O)O1)C)O)C)C)O)C)C
Molecular Formula: C12H15NO2
Molecular Weight: 352.5 g/mol

Neorustmicin C

CAS No.: 104169-51-9

Main Products

VCID: VC0217326

Molecular Formula: C12H15NO2

Molecular Weight: 352.5 g/mol

Neorustmicin C - 104169-51-9

CAS No. 104169-51-9
Product Name Neorustmicin C
Molecular Formula C12H15NO2
Molecular Weight 352.5 g/mol
IUPAC Name (3R,5E,11E,14S)-14-ethyl-4,10-dihydroxy-3,5,9,11,13-pentamethyl-1-oxacyclotetradeca-5,11-diene-2,7-dione
Standard InChI InChI=1S/C20H32O5/c1-7-17-11(2)8-12(3)18(22)13(4)9-16(21)10-14(5)19(23)15(6)20(24)25-17/h8,10-11,13,15,17-19,22-23H,7,9H2,1-6H3/b12-8+,14-10+/t11?,13?,15-,17+,18?,19?/m1/s1
Standard InChIKey HFFNYHVDXSAHMB-HAMUIWQFSA-N
Isomeric SMILES CC[C@H]1C(/C=C(/C(C(CC(=O)/C=C(/C([C@H](C(=O)O1)C)O)\C)C)O)\C)C
SMILES CCC1C(C=C(C(C(CC(=O)C=C(C(C(C(=O)O1)C)O)C)C)O)C)C
Canonical SMILES CCC1C(C=C(C(C(CC(=O)C=C(C(C(C(=O)O1)C)O)C)C)O)C)C
Synonyms neorustmicin C
PubChem Compound 6444103
Last Modified Nov 11 2021
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